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Compound Name: Chitobiose octaacetate

Cat. No.: B1618261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chitobiose octaacetate, also known as peracetylchitobiose, is a fully acetylated derivative of

chitobiose, a disaccharide unit of chitin. As a key intermediate in the synthesis of various

chitooligosaccharide derivatives, it holds significant importance for researchers in glycobiology,

medicinal chemistry, and materials science.[1][2] This technical guide provides an in-depth

overview of the physical and chemical properties of chitobiose octaacetate, along with

experimental protocols for its synthesis and characterization, to support its application in

research and development.

Physical and Chemical Properties
Chitobiose octaacetate is a white crystalline solid at room temperature.[3] It is a chiral

molecule and thus optically active. A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of Chitobiose Octaacetate
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Property Value References

Systematic Name

2-(acetylamino)-2-deoxy-4-O-

[3,4,6-tri-O-acetyl-2-

(acetylamino)-2-deoxy-β-D-

glucopyranosyl]-D-

glucopyranose 1,3,6-triacetate

[4]

Synonyms
Peracetylchitobiose, N,N'-

Diacetylchitobiose hexaacetate
[4][5]

Molecular Formula C₂₈H₄₀N₂O₁₇ [4][6]

Molecular Weight 676.62 g/mol [4][6]

CAS Number 7284-18-6, 41670-99-9 [3][6]

Appearance White crystalline solid [3]

Melting Point
α-anomer: 298-300 °C

(decomposition)
[7]

Specific Optical Rotation

([α]D²⁰)

α-anomer: +55° (c 1.0,

chloroform)
[7]

Solubility

Soluble in chloroform and

other organic solvents. Slightly

soluble in water.

[8]

Storage Temperature 4°C [3]

Experimental Protocols
Synthesis of Chitobiose Octaacetate
Chitobiose octaacetate is typically synthesized by the acetolysis of chitin, a process that

involves the degradation of the chitin polymer with a mixture of acetic anhydride and sulfuric

acid.[2][9]

Materials:

Chitin (from crab shells or shrimp shells)
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Acetic anhydride

Concentrated sulfuric acid

Acetic acid

Methanol

Ethanol

Procedure:

Acetolysis of Chitin: A suspension of chitin in a mixture of acetic anhydride and acetic acid is

prepared in a reaction vessel.

The mixture is cooled in an ice bath, and concentrated sulfuric acid is added dropwise with

constant stirring.

The reaction mixture is then stirred at a controlled temperature (e.g., 20°C) for a specified

period (e.g., 2 hours).[9]

Work-up: The reaction is quenched by the addition of methanol.

The resulting solution is poured into ice water to precipitate the crude product.

The precipitate is collected by filtration, washed with water, and then with ethanol.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent such as ethanol to yield pure chitobiose octaacetate.

The following diagram illustrates the general workflow for the synthesis of chitobiose
octaacetate.
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Synthesis Workflow of Chitobiose Octaacetate
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Caption: General workflow for the synthesis of chitobiose octaacetate from chitin.

Characterization of Chitobiose Octaacetate
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR Spectroscopy: Provides information on the proton environment in the molecule,

confirming the presence of acetyl groups and the sugar backbone. Samples are typically

dissolved in deuterated chloroform (CDCl₃).[10][11]

¹³C NMR Spectroscopy: Complements the ¹H NMR data by providing information on the

carbon skeleton of the molecule.[12]

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy is used to identify the functional groups present in the molecule. The

spectrum of chitobiose octaacetate will show characteristic absorption bands for the ester

carbonyl groups (C=O) of the acetate esters, the amide groups (N-H and C=O), and the C-O

bonds of the glycosidic linkage.
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3. Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of chitobiose octaacetate
and to confirm its molecular formula. Techniques such as Electrospray Ionization (ESI) or

Matrix-Assisted Laser Desorption/Ionization (MALDI) can be employed.

Applications in Research and Drug Development
While chitobiose itself exhibits biological activities, including antioxidant properties, chitobiose
octaacetate is primarily utilized as a versatile precursor for the synthesis of more complex

chitooligosaccharides and their derivatives.[13][14] These derivatives are of interest in various

fields:

Glycobiology: As a building block for the synthesis of defined oligosaccharides to study

carbohydrate-protein interactions and the role of glycans in biological processes.

Medicinal Chemistry: For the development of novel therapeutic agents.

Chitooligosaccharides have been investigated for their potential as anti-inflammatory, anti-

tumor, and anti-bacterial agents.[15][16]

Biomaterials: In the preparation of biocompatible and biodegradable materials for

applications such as drug delivery and tissue engineering.

The following diagram illustrates a potential logical relationship for the use of chitobiose
octaacetate in research.
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Research Utility of Chitobiose Octaacetate
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Caption: Logical flow from chitin to potential applications via chitobiose octaacetate.

Conclusion
Chitobiose octaacetate is a valuable compound for researchers working in the field of

glycoscience. Its well-defined structure and reactivity make it an essential starting material for

the synthesis of a wide array of chitooligosaccharide derivatives with potential applications in

medicine and biotechnology. This guide provides a foundational understanding of its properties

and synthesis to facilitate its use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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